Methyl 3-(4-carboxy-2-nitrophenyl)propionate

• Molecular Formula: C11H11NO6
• Molecular Weight: 253.21 g/mol
• IUPAC Name: 4-(3-methoxy-3-oxopropyl)-3-nitrobenzoic acid
• InChI: InChI=1S/C11H11NO6/c1-18-10(13)5-4-7-2-3-8(11(14)15)6-9(7)12(16)17/h2-3,6H,4-5H2,1H3,(H,14,15)
• InChI Key: IPQDJUJVYXUXJQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]

Description

Methyl 3-(4-carboxy-2-nitrophenyl)propionate is a useful research compound. Its molecular formula is C11H11NO6 and its molecular weight is 253.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

36.26 Grams of methyl 3-(4-chloroacetylphenyl)propionate was dissolved in 300 ml of concentrated sulfuric acid, then 20.9 g of fuming nitric acid (d=1.52) was added dropwise thereto under an ice-cooled condition with stirring. The reaction mixture was further stirred at a room temperature for 3 hours, then was poured into ice-water, and extracted with chloroform. The chloroform layer was washed with water, dried and chloroform was removed by distillation. The residue thus obtained was purified by a silica gel column chromatography, then crystallized by adding ether. The crystals formed were collected by filtration, recrystallized from methanol to obtain 26.7 g of methyl 3-(4-carboxy-2-nitrophenyl)propionate in the form of light yellowish prism-like crystals.